Cas no 46193-76-4 (Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate)

• Product Name: Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate
• CAS No: 46193-76-4
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD03425800
• CID: 55708
• PubChem ID: 292163
• Update Time: 2025-10-30

Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
• Ethyl 4H-Thieno[2,3-d]Pyrrole-5-Carboxylate
• NSC 157804
• Ethyl4H-thieno[3,2-b]pyrrole-5-carboxylate
• CCG-148619
• ethyl 4h-thieno[3,2-b]-pyrrole-5-carboxylate
• Ethyl 4H-thieno[3,2-b]pyrrole5-carboxylate
• NSC-157804
• BLUDZFMRKHHPGZ-UHFFFAOYSA-N
• SCHEMBL1161150
• F2158-1436
• AM20100180
• 46193-76-4
• NSC157804
• 6T-0315
• AKOS000674335
• HMS1633H08
• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, ethyl ester
• FT-0647410
• A827003
• DTXSID80303309
• HMS3450A03
• 4H-thieno[2,3-d]pyrrole-5-carboxylic acid ethyl ester
• EN300-236404
• MFCD03425800
• CS-W018766
• J-521011
• 4H-thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
• SY021203
• Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate

• MDL： MFCD03425800
• Inchi： 1S/C9H9NO2S/c1-2-12-9(11)7-5-8-6(10-7)3-4-13-8/h3-5,10H,2H2,1H3
• InChI Key： BLUDZFMRKHHPGZ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3A^2

Experimental Properties

• Density: 1.339
• Melting Point: 131-132°C
• Boiling Point: 345.7℃ at 760 mmHg
• Flash Point: 162.9 ºC
• Refractive Index: 1.652
• PSA: 70.33000
• LogP: 2.40610

Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

Additional information on Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate

Recent Advances in the Study of Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate (CAS: 46193-76-4): A Comprehensive Research Brief

Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate (CAS: 46193-76-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential applications in drug discovery and development.

Recent literature highlights the versatility of Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate as a building block for the synthesis of more complex heterocyclic systems. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, showcasing its role in targeting specific cancer-related pathways. The compound's ability to modulate enzyme activity makes it a promising candidate for further pharmacological investigations.

In addition to its role in kinase inhibition, Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate has been explored for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against a range of Gram-positive bacteria, suggesting potential applications in addressing antibiotic resistance. The study also emphasized the compound's low cytotoxicity, which is a critical factor for its development as a therapeutic agent.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary findings from a 2023 study in ACS Chemical Neuroscience indicated that derivatives of Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. While these results are promising, further in vivo studies are needed to validate these effects and explore their therapeutic potential.

The synthesis and optimization of Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate have also been a focus of recent research. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, as detailed in a 2023 publication in Organic Process Research & Development. These improvements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, Ethyl 4h-thieno3,2-bpyrrole-5-carboxylate (CAS: 46193-76-4) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in synthesis and application, position it as a valuable tool for drug discovery and development. Future research should focus on expanding its therapeutic potential, optimizing its pharmacokinetic properties, and exploring its mechanisms of action in greater detail.